1-(2-Cyclopropyloxazol-4-yl)cyclopropanecarboxylic acid

• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• IUPAC Name: 1-(2-cyclopropyl-1,3-oxazol-4-yl)cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C10H11NO3/c12-9(13)10(3-4-10)7-5-14-8(11-7)6-1-2-6/h5-6H,1-4H2,(H,12,13)
• InChI Key: QPTUFZJJCIBFRI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC(=CO2)C3(CC3)C(=O)O

Description

1-(2-Cyclopropyloxazol-4-yl)cyclopropanecarboxylic acid is a useful research compound. Its molecular formula is C10H11NO3 and its molecular weight is 193.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

An aqueous solution of sodium hydroxide (4N, 5 mL) was added to a solution of ethyl 1-(2-cyclopropyloxazol-4-yl)cyclopropanecarboxylate (200 mg, 0.9 mmol) in tetrahydrofuran and water (4 mL, 1:1). The reaction mixture was stirred at room temperature for 12 h. The mixture was acidified with an aqueous solution of hydrochloric acid (4N), extracted with ethyl acetate, dried and concentrated under reduced pressure to afford the title compound (150 mg). MS (ES+APCI) (M+H) 194.1; LCMS retention time: 3.515 min (Method Q1).